5-Amino-1-(2-hydroxyethyl)-2-[[(6R,7R)-7-[[2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-1H-pyrazol-2-ium

• Molecular Formula: C19H23N8O6S2+
• Molecular Weight: 523.6 g/mol
• IUPAC Name: (6R,7R)-3-[[3-amino-2-(2-hydroxyethyl)pyrazol-1-ium-1-yl]methyl]-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C19H22N8O6S2/c1-33-24-12(10-8-35-19(21)22-10)15(29)23-13-16(30)27-14(18(31)32)9(7-34-17(13)27)6-25-3-2-11(20)26(25)4-5-28/h2-3,8,13,17,20,28H,4-7H2,1H3,(H4,21,22,23,29,31,32)/p+1/b24-12-/t13-,17-/m1/s1
• InChI Key: BHXLLRXDAYEMPP-SBGRAJFYSA-O
• Isomeric SMILES: CO/N=C(/C1=CSC(=N1)N)\C(=O)N[C@H]2[C@@H]3N(C2=O)C(=C(CS3)C[N+]4=CC=C(N4CCO)N)C(=O)O
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]4=CC=C(N4CCO)N)C(=O)O
• synonyms: cefoselis; FK 037; FK-037; FK037

Description

Cefoselis is a semisynthetic, broad-spectrum, beta-lactamase-resistant, fourth-generation cephalosporin with antibacterial activity. Cefoselis binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. PBPs are enzymes involved in the terminal stages of assembling the bacterial cell wall and in reshaping the cell wall during growth and division. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results in the weakening of the bacterial cell wall and causes cell lysis.

Scientific Research Applications

Crystallization and Agglomeration Studies

Research conducted by Machiya et al. (2008) focused on the crystallization of a cephalosporin antibiotic closely related to the compound . This study highlighted the development of drug formulations for injections by exploring the spherical agglomeration of microcrystals (Machiya et al., 2008).

Synthesis and NMR Characterization

Blau et al. (2008) reported on the synthesis and total NMR characterization of a new cephalosporin derivative. This research contributes to understanding the chemical properties and potential applications of such compounds (Blau et al., 2008).

Antibacterial Activities and Beta-lactamase Stability

Studies on the in vitro activity and beta-lactamase stability of related cephalosporin antibiotics, such as those conducted by Vuye (1981), provide insights into the efficacy and resistance profile of these compounds against various bacteria (Vuye, 1981).

Synthesis of Derivatives and Impurities

Research by Rao et al. (2007) on the isolation and characterization of impurities in Cefdinir, a compound structurally similar to the one , offers valuable information on the synthesis process and quality control in pharmaceutical production (Rao et al., 2007).

Schiff Base Metal Complexes Synthesis

The work of Abdulghani and Hussain (2015) on the synthesis of Schiff base metal complexes derived from a structurally similar antibiotic provides an understanding of the potential for creating novel compounds with diverse applications (Abdulghani & Hussain, 2015).